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Nyssoside Nyssoside
Brand Name: Vulcanchem
CAS No.: 182138-70-1
VCID: VC0183465
InChI: InChI=1S/C22H18O13/c1-29-16-9(32-22-15(26)14(25)13(24)10(4-23)33-22)3-7-11-12-6(20(27)34-18(11)16)2-8-17(31-5-30-8)19(12)35-21(7)28/h2-3,10,13-15,22-26H,4-5H2,1H3/t10-,13-,14+,15-,22-/m1/s1
SMILES: COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)OC6C(C(C(C(O6)CO)O)O)O
Molecular Formula: C22H18O13
Molecular Weight: 490.4 g/mol

Nyssoside

CAS No.: 182138-70-1

Main Products

VCID: VC0183465

Molecular Formula: C22H18O13

Molecular Weight: 490.4 g/mol

Nyssoside - 182138-70-1

CAS No. 182138-70-1
Product Name Nyssoside
Molecular Formula C22H18O13
Molecular Weight 490.4 g/mol
IUPAC Name 12-methoxy-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,10,17-tetraoxapentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
Standard InChI InChI=1S/C22H18O13/c1-29-16-9(32-22-15(26)14(25)13(24)10(4-23)33-22)3-7-11-12-6(20(27)34-18(11)16)2-8-17(31-5-30-8)19(12)35-21(7)28/h2-3,10,13-15,22-26H,4-5H2,1H3/t10-,13-,14+,15-,22-/m1/s1
Standard InChIKey MSBCRZZTWJVLJV-CGWYSGAGSA-N
Isomeric SMILES COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O
SMILES COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)OC6C(C(C(C(O6)CO)O)O)O
Canonical SMILES COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)OC6C(C(C(C(O6)CO)O)O)O
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Synonyms Nyssoside
PubChem Compound 10413264
Last Modified Nov 11 2021
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